![molecular formula C18H15F3N4S B3896247 N-(2,3-dimethyl-6-quinoxalinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B3896247.png)
N-(2,3-dimethyl-6-quinoxalinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
Overview
Description
N-(2,3-dimethyl-6-quinoxalinyl)-N'-[3-(trifluoromethyl)phenyl]thiourea, commonly known as DMTQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMTQ is a thiourea derivative that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of DMTQ is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in oxidative stress and inflammation. DMTQ has also been found to have antioxidant properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
DMTQ has been found to have a wide range of biochemical and physiological effects, including the inhibition of various enzymes and proteins involved in oxidative stress and inflammation, the modulation of various signaling pathways, and the induction of apoptosis in cancer cells. DMTQ has also been found to have antioxidant properties, which may contribute to its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMTQ for lab experiments is its wide range of potential applications, including as a fluorescent probe, a potential treatment for various diseases, and a tool for studying various biological processes. However, DMTQ also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research involving DMTQ, including further studies of its mechanism of action, its potential use as a therapeutic agent for various diseases, and its potential as a tool for studying various biological processes. Additionally, further research is needed to fully understand the safety and toxicity of DMTQ, as well as its potential for use in clinical settings.
Scientific Research Applications
DMTQ has been studied for its potential use in a variety of scientific research applications, including as a fluorescent probe for the detection of reactive oxygen species, as a potential treatment for various diseases, and as a tool for studying the mechanisms of various biological processes.
properties
IUPAC Name |
1-(2,3-dimethylquinoxalin-6-yl)-3-[3-(trifluoromethyl)phenyl]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F3N4S/c1-10-11(2)23-16-9-14(6-7-15(16)22-10)25-17(26)24-13-5-3-4-12(8-13)18(19,20)21/h3-9H,1-2H3,(H2,24,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOUKVSYECMLEOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)NC(=S)NC3=CC=CC(=C3)C(F)(F)F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F3N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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